Cas no 1904192-23-9 (2-(3-Methyloxetan-3-yl)pyrrolidine)

• Product Name: 2-(3-Methyloxetan-3-yl)pyrrolidine
• CAS No: 1904192-23-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5812459
• PubChem ID: 117546414
• Update Time: 2025-11-02

2-(3-Methyloxetan-3-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyloxetan-3-yl)pyrrolidine
• 1904192-23-9
• EN300-1814492
• 2-(3-Methyloxetan-3-yl)pyrrolidine

• Inchi： 1S/C8H15NO/c1-8(5-10-6-8)7-3-2-4-9-7/h7,9H,2-6H2,1H3
• InChI Key： KLFNGYVDUBSPJJ-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)C1CCCN1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(3-Methyloxetan-3-yl)pyrrolidine

2-(3-Methyloxetan-3-yl)pyrrolidine: A Promising Scaffold in Medicinal Chemistry and Drug Discovery

2-(3-Methyloxetan-3-yl)pyrrolidine, with the chemical identifier CAS 1904192-23-9, has emerged as a pivotal molecule in the field of medicinal chemistry. This compound, characterized by its unique pyrrolidine ring fused with a methyloxetane moiety, represents a novel scaffold with potential applications in pharmaceutical research. Recent studies highlight its role as a versatile platform for the development of bioactive molecules, particularly in the context of drug design targeting specific biological pathways.

The structural features of 2-(3-Methyloxetan-3-yl)pyrrolidine are critical to its pharmacological properties. The pyrrolidine ring, a five-membered heterocyclic structure, is known for its ability to adopt multiple conformations, which can influence interactions with biological targets. The methyloxetane substituent introduces additional steric and electronic effects, enhancing the molecule's reactivity and selectivity. These characteristics make it an attractive candidate for the synthesis of derivatives with improved therapeutic profiles.

Recent advancements in computational chemistry have facilitated the exploration of 2-(3-Methyloxetan-3-yl)pyrrolidine as a potential lead compound. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this scaffold exhibit significant activity against cancer-related kinases, such